Cas no 127-75-3 (Acetamide,N-[4-[[(6-methoxy-3-pyridazinyl)amino]sulfonyl]phenyl]-)

Acetamide,N-[4-[[(6-methoxy-3-pyridazinyl)amino]sulfonyl]phenyl]- structure
127-75-3 structure
Product name:Acetamide,N-[4-[[(6-methoxy-3-pyridazinyl)amino]sulfonyl]phenyl]-
CAS No:127-75-3
MF:C13H14N4O4S
MW:322.33966
CID:210623
PubChem ID:67182

Acetamide,N-[4-[[(6-methoxy-3-pyridazinyl)amino]sulfonyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Acetamide,N-[4-[[(6-methoxy-3-pyridazinyl)amino]sulfonyl]phenyl]-
    • 4'-(6-methoxypyridazin-3-ylsulphamoyl)acetanilide
    • N-[4-[(6-methoxypyridazin-3-yl)sulfamoyl]phenyl]acetamide
    • N-{4-[(6-methoxypyridazin-3-yl)sulfamoyl]phenyl}acetamide
    • N1-acetylsulfamethoxypyridazine
    • ACETYLSULPHAMETHOXYPYRIDAZINE
    • N-4-Acetylsulphamethoxypyridazine
    • N-[4-[[(6-Methoxy-3-pyridazinyl)amino]sulfonyl]phenyl]acetamide
    • D47T6W0FSQ
    • N-Acetylsulfamethoxypyridazine
    • N-(4-(N-(6-Methoxypyridazin-3-yl)sulfamoyl)phenyl)acetamide
    • 127-75-3
    • ACETYLMIDICEL
    • ACETAMIDE, N-(4-(((6-METHOXY-3-PYRIDAZINYL)AMINO)SULFONYL)PHENYL)-
    • SMR000473006
    • CHEMBL2107535
    • EINECS 204-863-6
    • N-(4-{[(6-methoxypyridazin-3-yl)amino]sulfonyl}phenyl)acetamide
    • NS00024048
    • UNII-D47T6W0FSQ
    • N-(4-(((6-METHOXY-3-PYRIDAZINYL)AMINO)SULFONYL)PHENYL)ACETAMIDE
    • 4/'-(6-Methoxypyridazin-3-ylsulphamoyl)acetanilide
    • CBDivE_012630
    • DTXSID60155363
    • HMS2776P14
    • MLS001077223
    • Oprea1_184245
    • Inchi: InChI=1S/C13H14N4O4S/c1-9(18)14-10-3-5-11(6-4-10)22(19,20)17-12-7-8-13(21-2)16-15-12/h3-8H,1-2H3,(H,14,18)(H,15,17)
    • InChI Key: IPJUXBSYTYFATD-UHFFFAOYSA-N
    • SMILES: COC1N=NC(NS(C2C=CC(NC(=O)C)=CC=2)(=O)=O)=CC=1

Computed Properties

  • Exact Mass: 322.07372
  • Monoisotopic Mass: 322.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 471
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Tautomer Count: 6
  • Surface Charge: 0
  • XLogP3: nothing
  • Topological Polar Surface Area: 119A^2

Experimental Properties

  • Density: 1.3900 (rough estimate)
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.6270 (estimate)
  • PSA: 110.28

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